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Compound of Interest

Compound Name: NNC 05-2090

Cat. No.: B15579115 Get Quote

Technical Support Center: NNC 05-2090
Welcome to the technical support center for NNC 05-2090. This resource is designed for

researchers, scientists, and drug development professionals to ensure the long-term stability

and effective use of this compound in experimental settings. Here you will find troubleshooting

guides, frequently asked questions, and detailed protocols to support your research.

Best Practices for Long-Term Storage
Proper storage of NNC 05-2090 is crucial for maintaining its chemical integrity and biological

activity over time. The following table summarizes the recommended storage conditions for

NNC 05-2090 in both solid and solution forms.
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Form
Storage

Temperature
Conditions

Reported

Stability
Source

Solid

Room

Temperature

(Ambient)

Desiccate (store

under dry

conditions)

Up to 12 months Abcam

Solid
Room

Temperature
Desiccate Not specified

APExBIO[1],

R&D Systems

Solid

0°C (short-term),

-20°C (long-

term)

Desiccate ≥ 2 years

AOBIOUS[2],

Generic

Datasheet[3]

Solid Not specified Not specified ≥ 4 years
Cayman

Chemical[4]

In Solution (e.g.,

DMSO)

Not

Recommended

Prepare fresh

solutions for

immediate use.

Not

recommended

for long-term

storage.

APExBIO[1]

Key Recommendations:

Solid Form: For long-term storage, NNC 05-2090 hydrochloride should be stored as a solid

in a tightly sealed container under desiccating conditions.[5] While some suppliers suggest

ambient temperature is sufficient, storage at -20°C is recommended for maximum stability

over several years.

Solutions: It is strongly advised to prepare solutions of NNC 05-2090 on the day of use.[1] If

a stock solution must be prepared in advance, it should be aliquoted into single-use volumes

and stored at -20°C or -80°C for the shortest possible time. Avoid repeated freeze-thaw

cycles.

Troubleshooting Guide
This guide addresses common issues that may arise during the handling and use of NNC 05-
2090.
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Issue Possible Cause Recommended Solution

Compound appears clumpy or

has changed color.
Moisture absorption.

Discard the compound as its

purity may be compromised. In

the future, ensure storage

under strict desiccating

conditions.

Inconsistent experimental

results.

1. Compound degradation due

to improper storage. 2.

Repeated freeze-thaw cycles

of stock solutions. 3.

Inaccurate concentration of the

working solution.

1. Use a fresh vial of NNC 05-

2090. 2. Prepare single-use

aliquots of your stock solution.

3. Recalibrate your equipment

and ensure the compound is

fully dissolved before making

serial dilutions.

Difficulty dissolving the

compound.

Incorrect solvent or insufficient

mixing.

NNC 05-2090 is soluble in

DMSO up to 100 mM and in

ethanol up to 13 mM. Ensure

you are using an appropriate

solvent and vortex or sonicate

as needed to fully dissolve the

solid.

Unexpected off-target effects

in experiments.

NNC 05-2090 has known

affinity for α1- and D2-

receptors.

Be aware of the compound's

full pharmacological profile

when designing experiments

and interpreting data.[6][7]

Consider using appropriate

antagonists for these off-target

receptors as negative controls.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing NNC 05-2090 stock solutions?

A1: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent, with a solubility

of up to 100 mM. Ethanol is also a viable option, with a solubility of up to 13 mM.
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Q2: Can I store NNC 05-2090 solutions for long-term use?

A2: Long-term storage of NNC 05-2090 in solution is not recommended due to the potential for

hydrolysis and degradation.[1] It is best practice to prepare fresh solutions for each experiment.

Q3: How should I handle NNC 05-2090 safely in the lab?

A3: NNC 05-2090 should be handled in a well-ventilated area, and personal protective

equipment (gloves, lab coat, safety glasses) should be worn. A safety data sheet suggests that

a self-contained breathing apparatus may be necessary, indicating that inhalation should be

avoided.[5]

Q4: What is the primary mechanism of action for NNC 05-2090?

A4: NNC 05-2090 is a GABA uptake inhibitor with moderate selectivity for the betaine/GABA

transporter 1 (BGT-1).[6][8][9] It also inhibits GABA transporter 1 (GAT-1), GAT-2, and GAT-3 at

higher concentrations.[6][7]

Q5: At what temperature should NNC 05-2090 be shipped?

A5: The compound is typically shipped at ambient temperature.

Experimental Protocols
General Protocol for a [³H]GABA Uptake Assay
This protocol provides a general framework for assessing the inhibitory activity of NNC 05-2090
on GABA transporters in rat brain synaptosomes, based on methodologies described in the

literature.[6][7]

1. Preparation of Synaptosomes:

Homogenize rat cortex tissue in ice-cold 0.32 M sucrose solution.
Centrifuge the homogenate at low speed (e.g., 1,000 x g for 10 minutes at 4°C) to remove
nuclei and cellular debris.
Centrifuge the resulting supernatant at a higher speed (e.g., 20,000 x g for 20 minutes at
4°C) to pellet the crude synaptosomal fraction.
Resuspend the pellet in a suitable assay buffer (e.g., Krebs-HEPES buffer).
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2. GABA Uptake Assay:

Pre-incubate synaptosomal aliquots with varying concentrations of NNC 05-2090 (or vehicle
control) for a specified time (e.g., 10-15 minutes) at 37°C.
Initiate the uptake reaction by adding a mixture of [³H]GABA and unlabeled GABA to the pre-
incubated synaptosomes.
Allow the uptake to proceed for a short period (e.g., 5-10 minutes) at 37°C.
Terminate the reaction by rapid filtration through glass fiber filters, followed by washing with
ice-cold assay buffer to remove unincorporated [³H]GABA.
Measure the radioactivity retained on the filters using a scintillation counter.

3. Data Analysis:

Calculate the percentage inhibition of [³H]GABA uptake at each concentration of NNC 05-
2090 relative to the vehicle control.
Determine the IC₅₀ value by fitting the concentration-response data to a sigmoidal dose-
response curve.

Visualizations
NNC 05-2090 Mechanism of Action
The following diagram illustrates the primary mechanism of action of NNC 05-2090 as an

inhibitor of the BGT-1 GABA transporter.
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Caption: Inhibition of GABA reuptake by NNC 05-2090 at the BGT-1 transporter.

Experimental Workflow: GABA Uptake Assay
This diagram outlines the key steps in a typical GABA uptake assay to determine the potency

of an inhibitor like NNC 05-2090.

1. Prepare Synaptosomes
(from rat cortex)

2. Pre-incubate Synaptosomes
with NNC 05-2090

3. Initiate Uptake
(Add [³H]GABA)

4. Terminate Uptake
(Rapid Filtration)

5. Measure Radioactivity
(Scintillation Counting)

6. Analyze Data
(Calculate IC₅₀)

Click to download full resolution via product page

Caption: Workflow for a [³H]GABA uptake inhibition assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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